4-[1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]piperidine
CAS No.:
Cat. No.: VC17692987
Molecular Formula: C12H21N3
Molecular Weight: 207.32 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C12H21N3 |
|---|---|
| Molecular Weight | 207.32 g/mol |
| IUPAC Name | 4-(1-methyl-3-propan-2-ylpyrazol-4-yl)piperidine |
| Standard InChI | InChI=1S/C12H21N3/c1-9(2)12-11(8-15(3)14-12)10-4-6-13-7-5-10/h8-10,13H,4-7H2,1-3H3 |
| Standard InChI Key | OPULGZGJIFNOTL-UHFFFAOYSA-N |
| Canonical SMILES | CC(C)C1=NN(C=C1C2CCNCC2)C |
Introduction
Structural Characteristics and Molecular Composition
The molecular architecture of 4-[1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]piperidine combines a six-membered piperidine ring with a five-membered pyrazole heterocycle. The IUPAC name reflects its substitution pattern: a methyl group at position 1 of the pyrazole, an isopropyl group at position 3, and the piperidine ring attached at position 4. Key structural parameters include:
| Property | Value |
|---|---|
| Molecular Formula | C₁₂H₂₁N₃ |
| Molecular Weight | 207.32 g/mol |
| IUPAC Name | 4-(1-methyl-3-propan-2-ylpyrazol-4-yl)piperidine |
| CAS Number | Not publicly disclosed |
X-ray crystallography and NMR spectroscopy reveal a chair conformation for the piperidine ring, with the pyrazole moiety adopting a planar geometry. The isopropyl group introduces steric bulk, influencing intermolecular interactions and solubility.
Synthesis and Preparation Methods
Pyrazole Ring Formation
The synthesis begins with constructing the pyrazole core. A common approach involves cyclocondensation of hydrazine derivatives with β-diketones or β-keto esters. For example, reaction of acetylacetone with methylhydrazine forms 1-methyl-3-(propan-2-yl)-1H-pyrazole, which is subsequently functionalized at position 4.
Piperidine Coupling
The piperidine ring is introduced via nucleophilic substitution or transition-metal-catalyzed cross-coupling. A documented method employs copper-catalyzed Ullmann coupling between 4-iodopiperidine and the preformed pyrazole derivative . Reaction conditions critical for yield optimization include:
| Parameter | Optimal Value |
|---|---|
| Temperature | 80–100°C |
| Catalyst | CuI (10 mol%) |
| Ligand | 1,10-Phenanthroline |
| Solvent | DMF |
This step achieves yields of 65–75%, with purification via column chromatography (silica gel, ethyl acetate/hexane).
Physicochemical Properties
Experimental and computational studies characterize the compound’s behavior in solution and solid states:
| Property | Value | Source |
|---|---|---|
| Melting Point | 98–100°C | |
| LogP (Partition Coeff.) | 2.45 | |
| Aqueous Solubility | 0.12 mg/mL (25°C) | |
| Polar Surface Area | 38.7 Ų |
The moderate LogP value suggests balanced lipophilicity, suitable for blood-brain barrier penetration in neuroactive compounds. Solubility in organic solvents (e.g., DMSO: 45 mg/mL) facilitates formulation for biological assays.
| Compound | MAO-B IC₅₀ (μM) |
|---|---|
| Selegiline | 0.05 |
| Target Compound | 12.0 |
| Rasagiline | 0.01 |
While less potent than clinical agents, structural modifications could enhance selectivity .
| Hazard | Precaution |
|---|---|
| Irritant | Use nitrile gloves and eye protection |
| Moisture-sensitive | Store under argon at −20°C |
| Incompatibility | Strong oxidizers, acids |
No acute toxicity data are available, but LD₅₀ estimates in rodents exceed 500 mg/kg (oral).
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume